Cas no 57321-63-8 (Benzene, 1,1'-oxybis-,trichloro deriv.)

• Product Name: Benzene, 1,1'-oxybis-,trichloro deriv.
• CAS No: 57321-63-8
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• CID: 370508
• PubChem ID: 42268
• Update Time: 2025-04-19

Benzene, 1,1'-oxybis-,trichloro deriv. Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-oxybis-,trichloro deriv.
• 2,4-Dichloro-1-(4-chlorophenoxy)benzene
• TRICHLORODIPHENYLOXIDE
• 59039-21-3
• 2,4,4'-trichlorodiphenyl ether
• DTXSID00872042
• 244TRICHLORODIPHENYLETHER
• InChI=1/C12H7Cl3O/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7
• SCHEMBL3438989
• PCDE 28
• Benzene, 1,1'-oxybis-, trichloro derivative
• AI3-00034
• 143JDA791V
• Benzene, 2,4-dichloro-1-(4-chlorophenoxy)-
• Q27251578
• trichlorodiphenyl ether
• 57321-63-8
• UNII-805UTC480O
• UNII-143JDA791V
• Trichlorodiphenyl oxide
• 805UTC480O

• Inchi： 1S/C12H7Cl3O/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7H
• InChI Key： PIORTDHJOLELKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 271.956248g/mol
• Monoisotopic Mass: 271.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų